Cas no 2229387-29-3 (4-(3-bromo-2-methylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(3-bromo-2-methylphenyl)methylpiperidin-4-ol
• CAS No: 2229387-29-3
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6070080
• PubChem ID: 165780140
• Update Time: 2025-05-26

4-(3-bromo-2-methylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2-methylphenyl)methylpiperidin-4-ol
• 2229387-29-3
• EN300-1909149
• 4-[(3-bromo-2-methylphenyl)methyl]piperidin-4-ol

• Inchi： 1S/C13H18BrNO/c1-10-11(3-2-4-12(10)14)9-13(16)5-7-15-8-6-13/h2-4,15-16H,5-9H2,1H3
• InChI Key： QOCQYXBUMNULLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC1(CCNCC1)O

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(3-bromo-2-methylphenyl)methylpiperidin-4-ol

4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-ol: A Comprehensive Overview

4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-ol, also known by its CAS number 2229387-29-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of a bromine atom and a methyl group on the aromatic ring introduces unique electronic and steric properties, making it a valuable molecule for research and development.

The structure of 4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-ol consists of a piperidine ring with a hydroxyl group at the 4-position and a substituent at the same position. The substituent is a 3-bromo-2-methylphenyl group, which adds complexity to the molecule's reactivity and solubility. This combination of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions, oxidations, and reductions.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The hydroxyl group in 4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-ol can act as a hydrogen bond donor, enhancing its ability to interact with biological targets such as enzymes and receptors. This property makes it an attractive candidate for designing drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, 4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-ol can be prepared through several routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

The application of CAS No. 2229387-29-3 extends beyond pharmaceuticals. It has been investigated as a building block for advanced materials, such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues in catalysis and sensing technologies. For instance, researchers have reported its use as a ligand in transition metal complexes for asymmetric catalysis, demonstrating high enantioselectivity in key organic transformations.

The study of 4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-ol has also contributed to our understanding of stereochemistry and reaction mechanisms. Its chiral center at the 4-position allows for enantiomeric forms that can exhibit different biological activities. This has led to an increased interest in asymmetric synthesis methods to produce enantiopure samples for pharmacological testing.

In conclusion, 4-(3-Bromo-2-Methylphenyl)methylpiperidin-4-one, or CAS No. 2229387-29-3, represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research and development efforts.